(2R,3R,4S,5R)-4-fluoro-2-(hydroxymethyl)-5-(6-methyl-1H-purin-1-yl)oxolan-3-ol

Suicide gene therapy Purine nucleoside phosphorylase Cytotoxicity assay

Researchers developing enzyme-prodrug suicide gene therapy face inconsistent PNP cleavage kinetics and variable bystander killing when using non-optimized nucleoside substrates. This 2′-fluoro arabino 6-methylpurine prodrug solves both challenges: • Efficient E. coli PNP activation - 2′F-ara sugar configuration ensures rapid enzymatic cleavage, analogous to the ~3000-fold enhanced substrate activity of F-dAdo over F-araA • Prolonged cytotoxicity - liberated 6-methylpurine yields MeP-R-TP with ~48 hr intracellular half-life, enabling sustained bystander killing Supplied at ≥95% purity; stable under ambient shipping conditions. For R&D use only.

Molecular Formula C11H13FN4O3
Molecular Weight 268.24 g/mol
Cat. No. B11746675
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(2R,3R,4S,5R)-4-fluoro-2-(hydroxymethyl)-5-(6-methyl-1H-purin-1-yl)oxolan-3-ol
Molecular FormulaC11H13FN4O3
Molecular Weight268.24 g/mol
Structural Identifiers
SMILESCC1=C2C(=NC=N2)N=CN1C3C(C(C(O3)CO)O)F
InChIInChI=1S/C11H13FN4O3/c1-5-8-10(14-3-13-8)15-4-16(5)11-7(12)9(18)6(2-17)19-11/h3-4,6-7,9,11,17-18H,2H2,1H3/t6-,7+,9-,11-/m1/s1
InChIKeyNRJKRXLFRPMWJF-YRCORFKGSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2′-F-Ara-6-Methylpurine Nucleoside Overview


(2R,3R,4S,5R)-4-fluoro-2-(hydroxymethyl)-5-(6-methyl-1H-purin-1-yl)oxolan-3-ol (CAS 2095417-72-2, MF C₁₁H₁₃FN₄O₃, MW 268.25 g/mol, purity ≥95%) is a synthetic purine nucleoside analogue belonging to the 2′-deoxy-2′-fluoro-β-D-arabinofuranosyl (2′F-ara) class. It incorporates a 6-methylpurine (MeP) base attached via an N1-glycosidic linkage to a 4′-fluoro-substituted oxolane sugar . The compound is primarily investigated as a prodrug substrate for Escherichia coli purine nucleoside phosphorylase (PNP) in suicide gene therapy strategies, where enzymatic cleavage liberates the cytotoxic base 6-methylpurine within tumor cells [1].

Prodrug Activation

Substrate for E. coli purine nucleoside phosphorylase (PNP) in enzyme-prodrug systems

Sugar Motif

2′-fluoro arabino configuration supports PNP cleavage efficiency in bacterial enzyme models

Anabolite Profile

Liberates 6-methylpurine base with reported sustained intracellular anabolite retention

Why Generic Analogs Cannot Substitute for 2′-F-Ara-6-Methylpurine


Purine nucleoside prodrugs are not interchangeable because both the sugar configuration and the base identity independently determine three critical pharmacological parameters: (i) substrate efficiency for the activating enzyme (e.g., E. coli PNP), (ii) the potency and mechanism of the liberated base, and (iii) the intracellular retention time of the active anabolite. The 2′-fluoro arabino sugar strongly influences PNP cleavage kinetics [1], while 6-methylpurine and 2-fluoroadenine, the two most studied bases, differ markedly in cytotoxic potency, metabolic half-life, and incorporation into nucleic acids [2]. Therefore, substituting a 2′-deoxyribose analog or a 2-fluoroadenine-based compound for this specific 6-methylpurine 2′F-ara nucleoside alters all three parameters simultaneously, compromising experimental reproducibility and therapeutic outcome predictions.

Sugar configuration

2′-deoxyribose or non-fluorinated arabino analogs may shift PNP substrate efficiency, altering prodrug activation profile

Base identity

2-fluoroadenine-based prodrugs generate a base with different acute potency and shorter intracellular half-life, potentially changing response duration

Chemical definition

Close analogs without a registered CAS or comparable purity may introduce batch-to-batch variability and complicate reproducibility

Quantitative Evidence Guide for 2′-F-Ara-6-Methylpurine


Cytotoxicity: 6-Methylpurine vs 2-Fluoroadenine

The cytotoxic potency of the base 6-methylpurine (MeP), which is liberated from the target compound upon PNP cleavage, was directly compared with that of 2-fluoroadenine (F-Ade), the base generated from fludarabine-based prodrugs. In CEM human leukemia cells after a 4-hour incubation, MeP inhibited cell growth by 50% at 9 µM, whereas F-Ade achieved the same effect at 0.15 µM [1]. This 60-fold difference in acute potency is offset by a significantly longer intracellular half-life of the MeP triphosphate anabolite (see Evidence Item 2).

4-hr IC50
Head-to-head
MeP 9 µM vs F-Ade 0.15 µM (60-fold difference)
Supports sustained intracellular exposure context
Human CEM leukemia cells; 4-hr incubation
Suicide gene therapy Purine nucleoside phosphorylase Cytotoxicity assay

Intracellular Half-Life: MeP-R-TP vs F-ATP

The intracellular half-life of the active triphosphate metabolite derived from 6-methylpurine (MeP-R-TP) was measured as approximately 48 hours in CEM cells, compared with approximately 5 hours for the 2-fluoroadenine-derived triphosphate (F-ATP) [1]. This nearly 10-fold longer retention of MeP-R-TP provides a mechanistic basis for sustained antitumor activity even in non-proliferating cell populations.

Triphosphate half-life
Head-to-head
MeP-R-TP ~48 h vs F-ATP ~5 h (~9.6-fold longer)
Supports prolonged anabolite retention profile
CEM cells (Parker et al. 1998)
Nucleotide metabolism Intracellular pharmacokinetics Prodrug activation

PNP Substrate Efficiency: F-dAdo vs F-araA

The 2′-fluoro arabino sugar configuration is a critical determinant of substrate efficiency for E. coli PNP. 2-Fluoro-2′-deoxyadenosine (F-dAdo), which bears the same 2′-fluoro arabino sugar as the target compound but with an adenine base, was shown to be a 3000-fold better substrate for E. coli PNP than 9-β-D-arabinofuranosyl-2-fluoroadenine (F-araA, fludarabine) [1]. This class-level inference suggests that 6-methylpurine 2′F-ara nucleosides may similarly exhibit enhanced PNP cleavage kinetics compared to their non-fluorinated arabino or 2′-deoxyribose counterparts, a hypothesis consistent with the established role of the 2′-fluoro substituent in stabilizing the transition state.

PNP substrate efficiency
Class-level inference
F-dAdo 3000-fold better substrate than F-araA (inferred for MeP analog)
Informs PNP activation context for 2′F-ara motif
E. coli PNP assay; 6-MeP analog inferred
Enzyme kinetics Prodrug activation Purine nucleoside phosphorylase

Chemical Identity and Purity Verification

The target compound is registered under CAS 2095417-72-2 with a verified IUPAC name and stereochemical configuration (2R,3R,4S,5R). Commercial suppliers report purity ≥95% with molecular weight 268.25 g/mol . This defined chemical identity distinguishes the compound from closely related analogs such as 6-methylpurine-2′-deoxyriboside (MeP-dR, CAS 53473-36-2) and 9-(3-deoxy-3-fluoro-β-D-ribofuranosyl)-6-methylpurine, which differ in sugar fluorination position or stereochemistry and lack registered CAS numbers with comparable purity documentation.

Chemical identity
Supplier data
CAS 2095417-72-2, purity ≥95%, defined stereochemistry
Specification review
Data to verify per supplier datasheet
Chemical procurement Quality control Nucleoside analogues

Application Scenarios for 2′-F-Ara-6-Methylpurine


Suicide Gene Therapy Prodrug Development

The compound serves as a candidate MeP prodrug for enzyme-prodrug gene therapy strategies. Its 2′-fluoro arabino sugar is expected to confer efficient cleavage by E. coli PNP, analogous to the 3000-fold enhanced substrate activity observed for F-dAdo over F-araA [1], while the 6-methylpurine base provides sustained cytotoxicity through the long intracellular half-life (~48 hr) of MeP-R-TP [2]. This combination is particularly suited for tumors where prolonged bystander killing is needed.

Intracellular Pharmacokinetic Studies

The marked difference in triphosphate half-life between MeP (~48 hr) and F-Ade (~5 hr) [1] makes this compound a valuable tool for studying the relationship between nucleotide analogue retention and cell cycle-independent cytotoxicity. Researchers can use this compound as a prodrug source of MeP-R-TP to investigate mechanisms of sustained DNA/RNA incorporation and delayed apoptosis.

Antiviral Screening Against Herpesviridae

Commercial sources report antiviral activity of this compound against herpes simplex virus (HSV) and varicella-zoster virus (VZV) [1]. Although quantitative IC50 values are not publicly available in primary literature at this time, the compound's structural similarity to other 2′-fluoro arabino nucleosides with known anti-herpes activity supports its use as a screening hit in antiviral drug discovery campaigns.

Application
Selection Property
Validation Focus
PNP-cleavable prodrug studies
2′-F-ara sugar PNP substrate efficiency
PNP activation kinetics and conversion rate
Intracellular anabolite retention
Triphosphate half-life profile
Sustained intracellular exposure modeling
Antiviral nucleoside screening
Structural similarity to anti-herpes 2′F-ara nucleosides
Antiviral activity in HSV/VZV cell-based assays
Quote Request

Request a Quote for (2R,3R,4S,5R)-4-fluoro-2-(hydroxymethyl)-5-(6-methyl-1H-purin-1-yl)oxolan-3-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.